Cas no 1247381-34-5 (2-(Pyrrolidin-3-ylsulfanyl)-1H-1,3-benzodiazole)

• Product Name: 2-(Pyrrolidin-3-ylsulfanyl)-1H-1,3-benzodiazole
• CAS No: 1247381-34-5
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD16709772
• CID: 5231482
• PubChem ID: 62328458
• Update Time: 2023-08-26

2-(Pyrrolidin-3-ylsulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(PYRROLIDIN-3-YLSULFANYL)-1H-1,3-BENZODIAZOLE
• 1H-Benzimidazole, 2-(3-pyrrolidinylthio)-
• 2-(Pyrrolidin-3-ylsulfanyl)-1H-1,3-benzodiazole

• MDL： MFCD16709772
• Inchi： 1S/C11H13N3S/c1-2-4-10-9(3-1)13-11(14-10)15-8-5-6-12-7-8/h1-4,8,12H,5-7H2,(H,13,14)
• InChI Key： FOYUFLWZLHKOGS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles